Cas no 1396785-82-2 (N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide
• CAS No: 1396785-82-2
• MF: C₁₆H₁₇ClN₄O₃
• MW: 348.784182310104
• CID: 5967768
• PubChem ID: 71778582
• Update Time: 2025-05-27

N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide
• N-(5-chloro-2-methoxyphenyl)-6-morpholinopyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-(5-chloro-2-methoxyphenyl)-6-(4-morpholinyl)-
• F0696-4633
• 1396785-82-2
• N-(5-chloro-2-methoxyphenyl)-6-morpholin-4-ylpyridazine-3-carboxamide
• AKOS024597488

• Inchi： 1S/C16H17ClN4O3/c1-23-14-4-2-11(17)10-13(14)18-16(22)12-3-5-15(20-19-12)21-6-8-24-9-7-21/h2-5,10H,6-9H2,1H3,(H,18,22)
• InChI Key： RSAALMNXYFXLGL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(Cl)=CC=C2OC)=O)=NN=C(N2CCOCC2)C=C1

Computed Properties

• Exact Mass: 348.0989181g/mol
• Monoisotopic Mass: 348.0989181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 519.6±50.0 °C(Predicted)
• pka: 10.36±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide

N-(5-Chloro-2-Methoxyphenyl)-6-(Morpholin-4-yl)Pyridazine-3-Carboxamide: A Comprehensive Overview

N-(5-Chloro-2-Methoxyphenyl)-6-(Morpholin-4-yl)pyridazine-3-carboxamide, with the CAS number 1396785-82-2, is a compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyridazines and is characterized by its unique structural features, including a chlorinated and methoxylated phenyl group and a morpholine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide is particularly noteworthy. The presence of the chloro and methoxy substituents on the phenyl ring can influence the compound's lipophilicity and electronic properties, which are crucial for its interaction with biological targets. The morpholine group, on the other hand, provides additional flexibility and can enhance the compound's solubility and bioavailability. These features make it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the pharmacological properties of N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide. One of the most promising areas of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic option for conditions like rheumatoid arthritis and other inflammatory disorders.

Another area of interest is its antimicrobial activity. Research has demonstrated that N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide exhibits broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. This property is particularly valuable in light of the growing concern over antibiotic resistance. The compound's ability to disrupt bacterial cell walls and inhibit essential enzymes involved in bacterial metabolism has been highlighted in several studies.

In addition to its anti-inflammatory and antimicrobial properties, N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide has also shown promise as a neuroprotective agent. Preclinical studies have indicated that it can reduce oxidative stress and neuroinflammation, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for these conditions.

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide is not yet fully understood, but ongoing research is shedding light on its interactions with various biological targets. It has been suggested that the compound may modulate signaling pathways involved in inflammation, oxidative stress, and cell survival. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammatory responses.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide in humans. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-(5-chloro-2-methoxyphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide (CAS 1396785-82-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its diverse pharmacological properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, potentially leading to new treatments for various diseases.